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Compound of Interest

Compound Name:
p-Toluenesulfonic acid, p-

nitrophenyl ester

CAS No.: 1153-45-3

Cat. No.: B186854

Get Quote

Chemical Profile, Safety Stewardship, and Application in
Protease Active Site Titration[1]
Document Control:

Target Compound: p-Nitrophenyl p-toluenesulfonate[1]

CAS Registry Number: 1153-45-3[1][2]

Primary Application: Protease Active Site Titration / Organic Tosylation[1]

Version: 2.0 (Technical Whitepaper)[1]

Introduction: The Dual Utility of PNPT
p-Nitrophenyl tosylate (PNPT) is a specialized sulfonate ester widely utilized in biochemical

research and organic synthesis.[1] Unlike its carboxylate analogue, p-nitrophenyl acetate

(PNPA), which serves as a rapid-turnover substrate for serine proteases (e.g., Chymotrypsin),

PNPT functions primarily as a suicide substrate or active-site titrant.[1]
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For the application scientist, the distinction is critical: PNPA measures enzymatic activity

(turnover rate), whereas PNPT measures enzyme molarity (number of active sites). Upon

reaction with a serine protease, PNPT transfers the tosyl group to the catalytic serine, forming

a stable sulfonyl-enzyme intermediate and releasing p-nitrophenol.[1] This "burst" release

allows for the stoichiometric quantification of active sites, as the hydrolytic regeneration of the

enzyme is negligible.

Chemical Identity & Physicochemical Profile[3][4][5]
[6][7][8][9]

Property Data Specification

Chemical Name p-Nitrophenyl p-toluenesulfonate

Synonyms
4-Nitrophenyl tosylate; Tosylic acid 4-nitrophenyl

ester

CAS Number 1153-45-3

Molecular Formula C₁₃H₁₁NO₅S

Molecular Weight 293.29 g/mol

Appearance White to off-white crystalline solid

Melting Point 78 – 82 °C

Solubility

Soluble in DMSO, DMF, Acetonitrile,

Dichloromethane.[1][3] Insoluble in water

(requires co-solvent).[1]

UV/Vis Absorbance (p-Nitrophenol product) = 400–410 nm (pH

dependent)

Hazard Identification & Toxicology (GHS Standards)
Expert Insight: As a sulfonate ester, PNPT possesses alkylating/sulfonylating potential.[1] While

often treated similarly to general irritants, the tosyl group's ability to modify nucleophiles implies

a genotoxic risk profile that warrants stricter handling than standard esters.[1]
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GHS Classification[1][10]
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H317: May cause an allergic skin reaction (Sensitizer).[1]

Critical Toxicology Overview
Alkylating Potential: Sulfonate esters can alkylate DNA/RNA.[1] Although PNPT is bulky, it

should be handled as a potential mutagen.[1]

Hydrolysis Product: Releases p-Nitrophenol (CAS 100-02-7) upon contact with moisture or

biological tissue.[1] p-Nitrophenol is a known toxicant (methemoglobinemia inducer) and skin

irritant.[1]

Operational Handling & Storage Protocols
Storage Strategy

Condition: Store at -20°C.

Environment: Desiccated.[1] PNPT is hydrolytically unstable.[1] Moisture ingress leads to

spontaneous hydrolysis, releasing p-nitrophenol and creating a high yellow background in

assays.[1]

Container: Amber glass or foil-wrapped vials to prevent photodegradation.

Personal Protective Equipment (PPE) Matrix
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Zone Requirement Rationale

Dermal
Double Nitrile Gloves (0.11

mm min)

Lipophilic nature allows rapid

permeation of the tosyl moiety.

[1] Double gloving provides a

breakthrough time buffer.[1]

Respiratory
Fume Hood (Face Velocity >

0.5 m/s)

Prevents inhalation of dust

during weighing.[1]

Ocular Chemical Safety Goggles

Standard safety glasses are

insufficient for potential powder

aerosols.[1]

Application: Active Site Titration of Serine
Proteases
Expert Insight: This protocol utilizes the "Burst Kinetics" principle. When PNPT reacts with

Chymotrypsin, the acylation (sulfonylation) step is fast, but the deacylation step is virtually non-

existent.

Mechanism of Action
The reaction proceeds via nucleophilic attack by the catalytic Serine-195 on the Sulfur atom of

PNPT.[1]
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Figure 1: Mechanism of Chymotrypsin active site titration using PNPT. Note the blocked

regeneration step (

), which distinguishes this from a turnover assay.

Experimental Protocol: Absolute Molarity Determination
Reagents:

Assay Buffer: 0.1 M Tris-HCl, pH 7.8, 10 mM CaCl₂.

PNPT Stock: 10 mM in dry Acetonitrile or DMSO.

Enzyme Solution: Trypsin or Chymotrypsin (~10-50 µM estimated).

Workflow:

Baseline: Add 980 µL Assay Buffer to a cuvette.

Enzyme Addition: Add 10 µL Enzyme Solution. Mix by inversion.

Substrate Injection: Add 10 µL PNPT Stock. Rapidly mix.

Measurement: Monitor Absorbance at 410 nm immediately.

Analysis: You will observe a rapid increase in absorbance (the "burst") followed by a plateau

(or extremely slow linear rise).[1]

Calculation: The concentration of active sites

is calculated using the Beer-Lambert law on the burst amplitude (

): [1]

: Extinction coefficient of p-nitrophenolate (approx.[1]

at pH 8.0).[1]

: Path length (1 cm).
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Emergency Response & Waste Disposal
Accidental Release Measures

Spill (Solid): Do not dry sweep.[1] Dampen with ethanol to suppress dust, then collect into a

biohazard/chemical waste bag.[1]

Spill (Solution): Absorb with vermiculite.[1] Treat the surface with mild NaOH (0.1 M) to

hydrolyze residual tosylate (color will turn yellow, indicating hydrolysis to less hazardous p-

nitrophenol), then clean with water.[1]

Waste Disposal[1]
Stream: Segregate as Halogenated/Sulfur Organic Waste.[1]

Neutralization: High pH (NaOH) treatment prior to disposal is recommended to degrade the

active ester, though the resulting p-nitrophenol is still a regulated pollutant.[1]

Prohibition: Do NOT pour down the drain. p-Nitrophenol is toxic to aquatic life (GHS H401).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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